3-(6-aminopyridin-2-yl)benzoic acid

• IUPAC Name: 3-(6-aminopyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H10N2O2/c13-11-6-2-5-10(14-11)8-3-1-4-9(7-8)12(15)16/h1-7H,(H2,13,14)(H,15,16)
• InChI Key: XCLBOKQDBJURPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=NC(=CC=C2)N
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol

Description

3-(6-Aminopyridin-2-yl)benzoic acid is a benzoic acid derivative featuring a pyridine ring substituted with an amino group at the 6-position and a benzoic acid moiety at the 3-position. This compound is of interest in medicinal chemistry and materials science due to its dual functional groups (carboxylic acid and aminopyridine), which enable hydrogen bonding, metal coordination, and pH-dependent solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-aminopyridin-2-yl)benzoic acid typically involves the reaction of 6-aminopyridine with a benzoic acid derivative. One common method is the coupling of 6-aminopyridine with 3-bromobenzoic acid under basic conditions, followed by purification to obtain the desired product. The reaction can be carried out in the presence of a palladium catalyst and a base such as potassium carbonate in a suitable solvent like dimethylformamide.

Industrial Production Methods

Industrial production of 3-(6-aminopyridin-2-yl)benzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(6-aminopyridin-2-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amino group.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can react with the amino group in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Nitro derivatives of 3-(6-aminopyridin-2-yl)benzoic acid.

Reduction: Alcohol derivatives of the compound.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(6-aminopyridin-2-yl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a ligand in biochemical assays.

Industry: It can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(6-aminopyridin-2-yl)benzoic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with proteins or enzymes, influencing their activity. Additionally, the benzoic acid moiety can interact with hydrophobic pockets in target molecules, enhancing binding affinity. These interactions can modulate biochemical pathways and cellular processes.

Comparison with Similar Compounds

Physicochemical and Functional Comparison Table

Compound Name	Key Structural Features	logP (Predicted)	Solubility (mg/mL)	Biological Activity	Reference
3-(6-Aminopyridin-2-yl)benzoic acid	2-aminopyridine, 3-benzoic acid	1.8	12.5 (pH 7.4)	Unknown	Target
3-(6-Aminopyridin-3-yl)benzoic acid	3-aminopyridine, 3-benzoic acid	2.1	8.2 (pH 7.4)	Intermediate in kinase inhibitors
3-(2-Aminopyrimidin-5-yl)benzoic acid	Pyrimidine ring, 2-amino group	1.5	15.0 (pH 7.4)	Anticancer screening
3-[(6-Bromo-4-Phenylquinazolin-2-yl)Amino]Benzoic Acid	Quinazoline, bromine, phenyl	4.2	0.3 (pH 7.4)	Kinase inhibition (IC50 = 120 nM)
CFTR-targeted derivative (Compound 1)	Difluorobenzo dioxol, cyclopropane	3.9	0.5 (pH 7.4)	CFTR modulator (EC50 = 10 nM)

Key Research Findings

• Extraction Efficiency: Benzoic acid derivatives with electron-withdrawing groups (e.g., amino in 2-position) exhibit higher distribution coefficients (m > 5) in emulsion liquid membranes compared to acetic acid (m ≈ 0.5), enabling rapid wastewater treatment applications .
• Metabolic Stability : Pyridine-based analogs demonstrate superior stability over pyrimidines in hepatic microsome assays due to reduced susceptibility to oxidative metabolism .
• Biological Activity : Quinazoline derivatives show potent kinase inhibition but require structural optimization to mitigate toxicity risks from bromine substituents .